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These application notes provide a comprehensive guide to utilizing JB170, a potent and highly
specific PROTAC (Proteolysis Targeting Chimera) degrader of Aurora Kinase A (AURORA-A),
for research in MV4-11 acute myeloid leukemia (AML) cells. This document outlines effective
concentrations, treatment times, and detailed protocols for key experimental assays.

JB170 functions by linking the AURORA-A inhibitor Alisertib to a ligand for the Cereblon
(CRBN) E3 ubiquitin ligase.[1] This dual functionality induces the formation of a ternary
complex between AURORA-A and CRBN, leading to the ubiquitination and subsequent
degradation of AURORA-A by the proteasome.[1][2] This degradation-based mechanism allows
for the study of both catalytic and non-catalytic functions of AURORA-A, revealing a distinct
cellular phenotype compared to traditional kinase inhibition.[1]

Data Presentation: Efficacy of JB170 in MV4-11
Cells
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The following tables summarize the quantitative data regarding the potency and effects of
JB170 on MV4-11 cells.

Table 1: Potency and Specificity of JB170

Parameter Value Cell Line Notes

Half-maximal
degradation

DCso 28 nM MV4-11 .
concentration.[1][2]

[31[41[5]

Concentration for
DCmax 300 nM MV4-11 maximal AURORA-A
degradation.[3][4]

Half-maximal effective
concentration for
binding to AURORA-
A.[2](6]

ECso (AURORA-A) 193 nM Not Specified

| ECso (AURORA-B) | 1.4 uM | Not Specified | Demonstrates selectivity for AURORA-A over
AURORA-B.[2][6] |

Table 2: Concentration-Dependent Effects of IB170 on MV4-11 Cells
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Concentration Time Effect Assay

Modest reduction
10 nM 6 hours in AURORA-A Western Blot

levels.[3]

Substantial AURORA-

) Western Blot, SILAC-

100 nM (0.1 pM) 6 hours A degradation (57- MS

73% reduction).[3][7]

S-phase arrest/delay. Flow Cytometry
500 nM (0.5 pM) 12 hours

[3][6] (BrdU/PI)

56% of cells undergo Flow Cytometry
500 nM (0.5 pM) 72 hours ] ]

apoptosis.[1] (Annexin V)

Cell viability reduced
1uM 72 hours to 32% of control.[1][3] alamarBlue Assay

[6]

| 210 uM | 6 hours | Ineffective at depleting AURORA-A.[3] | Western Blot |

Table 3: Time-Dependent Effects of IB170 on MV4-11 Cells
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Time Point Concentration Effect Assay
Clear decrease in
3 hours 0.1 pM AURORA-A levels. Western Blot
[3]
Optimal for observing
Western Blot,
6 hours 0.1-1uM AURORA-A _
_ Proteomics
degradation.[3][6][8]
Induction of S-phase Flow Cytometry
12 hours 0.5 uM
arrest.[1][3][6] (BrdU/PI)
Used for gene
18 hours 0.1 uM expression analysis. RNA-Sequencing
[3]
Inhibition of cancer o
24-72 hours 1uM Cell Viability Assay

cell survival.[6]

| 72 hours | 0.5 - 1 uM | Peak induction of apoptosis and loss of viability.[1][3][6] | Apoptosis &

Viability Assays |

Signaling Pathways and Mechanism of Action

The diagrams below illustrate the mechanism of action of IB170 and its impact on cell cycle

signaling, which is distinct from that of AURORA-A kinase inhibitors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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